Cas no 1269151-93-0 (ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride)

• Product Name: ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride
• CAS No: 1269151-93-0
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 4584909
• Update Time: 2025-11-02

ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride

• Inchi： 1S/C9H11NO3.ClH/c1-2-13-9(12)8(11)7-4-3-5-10-6-7;/h3-6,8,11H,2H2,1H3;1H
• InChI Key： YXYOSKWPMUPSRO-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1)(O)C(=O)OCC.Cl

Additional information on ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride

Ethyl 2-Hydroxy-2-(Pyridin-3-yl)Acetate Hydrochloride (CAS No. 1269151-93-0): A Comprehensive Overview

Ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride (CAS No. 1269151-93-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as pyridine-3-yl hydroxyacetate ethyl ester hydrochloride, is a hydrochloride salt derivative of ethyl 2-hydroxy-2-(pyridin-3-yl)acetate. Its unique molecular structure, combining a pyridine ring with a hydroxyacetate moiety, makes it a valuable intermediate in synthetic chemistry and drug development.

The compound's CAS number 1269151-93-0 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers frequently search for ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride uses due to its versatility in organic synthesis. Its applications span from being a key building block in active pharmaceutical ingredients (APIs) to serving as a precursor in the development of novel therapeutic agents.

One of the most searched questions related to this compound is: "What is the solubility of ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride?" Studies indicate that it exhibits moderate solubility in polar solvents such as water, methanol, and ethanol, which is crucial for its handling in laboratory and industrial settings. This property is particularly important for researchers exploring its potential in drug formulation and delivery systems.

In recent years, the demand for pyridine-based compounds like ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride has surged, driven by their role in developing treatments for neurological disorders and infectious diseases. The compound's pyridine ring is a common pharmacophore in many FDA-approved drugs, making it a hotspot for medicinal chemistry research. Searches for "pyridine derivatives in drug discovery" often highlight its relevance in modern pharmacology.

The synthesis of ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride typically involves the reaction of pyridine-3-carbaldehyde with ethyl glyoxylate, followed by hydrochloric acid treatment to form the hydrochloride salt. This process is frequently optimized to improve yield and purity, addressing another common query: "How to synthesize ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride?" Advanced techniques such as catalytic hydrogenation and chiral resolution are also explored to enhance its enantiomeric purity for specific applications.

From a market perspective, the global interest in CAS 1269151-93-0 is reflected in its growing presence in chemical catalogs and custom synthesis services. Pharmaceutical companies and research institutions often seek high-purity batches of this compound, emphasizing the need for reliable suppliers. The keyword "buy ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride" is increasingly popular among procurement specialists and synthetic chemists.

Environmental and safety considerations are also critical when handling ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride. While it is not classified as a hazardous material under standard regulations, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Researchers often inquire about "storage conditions for pyridine-3-yl hydroxyacetate derivatives" to ensure long-term usability.

In summary, ethyl 2-hydroxy-2-(pyridin-3-yl)acetate hydrochloride (CAS No. 1269151-93-0) is a multifaceted compound with broad applications in pharmaceuticals and organic synthesis. Its unique properties, coupled with the rising demand for pyridine-based intermediates, position it as a compound of significant scientific and commercial interest. As research continues to uncover new uses for this molecule, its role in advancing drug discovery and chemical innovation is expected to expand further.